Cas no 61307-32-2 (Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester
• CAS No: 61307-32-2
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 484958
• PubChem ID: 12296974
• Update Time: 2025-04-19

Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-methyl-2-benzofuranyl)-, phenylmethyl ester
• benzyl N-(3-methyl-1-benzofuran-2-yl)carbamate
• DTXSID50485722
• 61307-32-2
• Benzyl (3-methylbenzofuran-2-yl)carbamate

• Inchi： 1S/C17H15NO3/c1-12-14-9-5-6-10-15(14)21-16(12)18-17(19)20-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,18,19)
• InChI Key： HYCCZAHZGSJHMK-UHFFFAOYSA-N
• SMILES： O1C(=C(C)C2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.10525
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.47